Cas no 57646-32-9 (D-Alanine, N-(2,6-dimethylphenyl)-)

• Product Name: D-Alanine, N-(2,6-dimethylphenyl)-
• CAS No: 57646-32-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1605506
• PubChem ID: 10262022
• Update Time: 2025-04-21

D-Alanine, N-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-(2,6-dimethylphenyl)-
• (R)-N-(2,6-dimethylphenyl)alanine
• SCHEMBL1900149
• (R)-2-((2,6-Dimethylphenyl)amino)propanoic acid
• DTXSID701302713
• N-(2,6-Dimethylphenyl)-D-alanine
• 57646-32-9

• Inchi： 1S/C11H15NO2/c1-7-5-4-6-8(2)10(7)12-9(3)11(13)14/h4-6,9,12H,1-3H3,(H,13,14)/t9-/m1/s1
• InChI Key： WMSDRWJBTDSIQR-SECBINFHSA-N
• SMILES： OC([C@@H](C)NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33